Methylgermanium
Overview
Description
Molecular Structure Analysis
The molecular structure of Methylgermanium is based on the ball-and-stick model which displays both the three-dimensional position of the atoms and the bonds between them . For a more detailed analysis, techniques such as X-ray diffraction can be used .Physical And Chemical Properties Analysis
Methylgermanium trichloride, a related compound, is a clear, pale yellow liquid . It is sensitive to moisture and reacts violently with water . More comprehensive physical and chemical properties would require specific experimental measurements .Scientific Research Applications
Methylgermanium has been identified in natural waters, including river water, estuaries, seawater, and anoxic basins. It is present in two forms: monomethylgermanium (MMGe) and dimethylgermanium (DMGe) (Lewis, Froelich, & Andreae, 1985).
The distribution and behavior of methylgermanium in the environment have been explored. Biomethylation of inorganic germanium was observed in anaerobic environments, suggesting a terrestrial methanogenic source. Methylgermanium concentrations are higher in polluted rivers compared to pristine rivers, indicating an anthropogenic source (Lewis, Andreae, & Froelich, 1989).
Studies on the scrambling of exchangeable substituents between methylgermanium and dimethylgermanium have provided insights into their chemical equilibria and preferential affinities, contributing to the understanding of their chemical behavior (Moedritzer & Wazer, 1968).
A comprehensive review of the biogeochemistry of germanium in natural waters found that methylgermanium species exhibit conservative behavior in estuaries and oceans and are not incorporated into the silicon biogeochemical cycle. The estimated residence time of methyl-Ge in the ocean is a few million years (Lewis, Andreae, Froelich, & Mortlock, 1988).
A methylgermanium(IV) porphyrin compound has been identified with considerable activity toward neoplastic tissues both in vitro and in vivo, indicating its potential application in cancer treatment (Miyamoto et al., 1983).
The chemical shifts of various methylgermanium derivatives have been reported, providing valuable data for the understanding of their structural and electronic properties (Drake, Glavinčevski, Humphries, & Majid, 1979).
Safety And Hazards
properties
InChI |
InChI=1S/CH3Ge/c1-2/h1H3 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCTMIXFKOJXTHA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Ge] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH3Ge | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80162837, DTXSID20237053 | |
Record name | Methyl germane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80162837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Germylidyne, methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20237053 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
87.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methylgermanium | |
CAS RN |
1449-65-6, 88453-53-6 | |
Record name | Methyl germane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80162837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Germylidyne, methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20237053 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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